PLPEth-d5

• Molecular Formula: C39H76NO8P
• Molecular Weight: 723.0 g/mol
• InChI: InChI=1S/C39H73O8P.H3N/c1-4-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-39(41)47-37(36-46-48(42,43)45-6-3)35-44-38(40)33-31-29-27-25-23-21-18-16-14-12-10-8-5-2;/h13,15,19-20,37H,4-12,14,16-18,21-36H2,1-3H3,(H,42,43);1H3/b15-13-,20-19-;/t37-;/m1./s1/i3D3,6D2
• InChIKey: YAOVJSBNNRFYJO-PJCAPZQPSA-N

PLPEth-d5 Identification and Characterization

PLPEth-d5 (CAS 1612215-97-0; 1612140-93-8 as ammonium salt), also designated 1-Palmitoyl-2-linoleoyl-sn-glycero-3-phosphoethanol-d5 or d5-PLPEth, is a deuterium-labeled analog of the endogenous phospholipid PLPEth (phosphatidylethanol 16:0/18:2) . It is a stable isotope-labeled (SIL) internal standard specifically designed for quantitative analysis of the alcohol consumption biomarker PLPEth in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. The compound incorporates five deuterium atoms on the ethanol headgroup, resulting in a molecular mass shift of +5 Da relative to the unlabeled analyte (MW 723.03 g/mol, formula C39H71D5NO8P) .

1

Deuterated internal standard for LC-MS/MS quantitation of PLPEth (16:0/18:2) in biological matrices

Co-eluting SIL-IS corrects matrix effects and variable recovery

2

Supports homolog-specific calibration as required for accurate PLPEth measurement

Each PEth molecular form requires an independent deuterated internal standard

3

Dry powder formulation (≥95% purity) for long-term storage and gravimetric preparation

Eliminates solvent evaporation uncertainty associated with liquid stock solutions

• [1] Zheng Y, Beck O, Helander A. Method development for routine liquid chromatography-mass spectrometry measurement of the alcohol biomarker phosphatidylethanol (PEth) in blood. Clin Chim Acta. 2011;412(15-16):1428-1435. View Source

Why PLPEth-d5 Cannot Be Substituted

In quantitative LC-MS/MS analysis of the alcohol biomarker PLPEth in whole blood or dried blood spots, the use of an unlabeled analyte (e.g., PLPEth) as a calibrator in a separate sample introduces quantitation error due to matrix effects, variable extraction recovery, and ionization suppression inherent to complex biological specimens [1]. A structurally distinct internal standard, such as phosphatidylpropanol, exhibits differential extraction behavior and chromatographic retention relative to the target analyte, compromising accuracy and precision across analytical runs [2]. Deuterated internal standards (e.g., PLPEth-d5) are explicitly recommended because they co-elute with the native analyte and undergo identical sample preparation and ionization processes, enabling correction for these systematic errors [3]. However, the substitution of PLPEth-d5 with a different deuterated PEth homolog (e.g., POPEth-d5) for quantifying PLPEth is methodologically invalid, as individual PEth molecular forms require separate calibration curves for accurate quantitation [2].

Unlabeled PLPEth

PLPEth-d5 (target) Co-elutes and shares ionization behavior, enabling matrix-effect correction

Unlabeled PLPEth Indistinguishable from endogenous analyte; cannot serve as internal standard May lead to quantitation bias in complex biological matrices

Non-isotopic ISTD

PLPEth-d5 (target) Nearly identical chromatographic retention and extraction recovery

Phosphatidylpropanol Different retention behavior; fails to correct matrix-dependent ion suppression Inconsistent calibration curves reported across methods

Different deuterated homolog

PLPEth-d5 (target) Specific for PLPEth (16:0/18:2) quantitation; validated individual calibration

POPEth-d5 (16:0/18:1) Cannot substitute for PLPEth quantitation; separate calibration curve required POPEth/PLPEth ratio varies widely (0.3–8.8), requiring independent standards

• [1] Jain R, Huang V, Tanna S, et al. Development of an LC-MS/MS assay with automated sample preparation for phosphatidylethanol (PEth)– Not your typical clinical marker. J Chromatogr B. 2023;1229:123891. View Source
• [2] Zheng Y, Beck O, Helander A. Method development for routine liquid chromatography-mass spectrometry measurement of the alcohol biomarker phosphatidylethanol (PEth) in blood. Clin Chim Acta. 2011;412(15-16):1428-1435. View Source
• [3] Restek Corporation. Eliminating Carryover in the Analysis of Alcohol Biomarkers in Whole Blood on Raptor C8 by LC-MS/MS. Application Note. 2025. View Source

PLPEth-d5 Quantitative Evidence

Isotopic Mass Shift and Co-Elution

PLPEth-d5 exhibits a molecular mass of 723.03 Da (C39H71D5NO8P), representing a +5.03 Da mass shift relative to the unlabeled PLPEth analyte (C39H66NO8P, approx. 718 Da) [1]. This mass difference is sufficient to prevent isotopic cross-talk between the analyte and internal standard channels in tandem mass spectrometry while ensuring near-identical chromatographic retention. In contrast, unlabeled PLPEth cannot serve as an internal standard because it is indistinguishable from the endogenous analyte in the mass spectrometer, and non-isotopic internal standards (e.g., phosphatidylpropanol) exhibit different retention times (ΔtR > 0.2 min), failing to correct for matrix-dependent ionization suppression [2].

Mass Shift and Co-Elution

Class-level

PLPEth-d5: +5.03 Da Unlabeled: 0 Da

Mass shift avoids isotopic cross-talk; co-elution preserved

Supports bioanalytical method selectivity and matrix-effect correction

Non-isotopic ISTDs show retention shift, failing correction

Evidence Dimension	Mass shift relative to unlabeled analyte
Target Compound Data	+5.03 Da
Comparator Or Baseline	Unlabeled PLPEth: 0 Da
Quantified Difference	5.03 Da mass difference
Conditions	LC-ESI-MS/MS; deprotonated molecule [M-H]⁻ detection

Why This Matters

Procurement of PLPEth-d5 is mandatory for any validated LC-MS/MS method quantifying PLPEth, as regulatory guidelines (FDA BMV, CLSI C62-A) require stable isotope-labeled internal standards for accurate bioanalysis of endogenous compounds.

• [1] Creative Biolabs. PLPE-D5 (CAT#: GLJF-1125-HX54) Product Page. Molecular Weight: 723.03. View Source
• [2] Zheng Y, Beck O, Helander A. Method development for routine liquid chromatography-mass spectrometry measurement of the alcohol biomarker phosphatidylethanol (PEth) in blood. Clin Chim Acta. 2011;412(15-16):1428-1435. View Source

Recovery and Matrix Effect Correction

In a validated LC-MS/MS assay for PEth in whole blood, the use of deuterated internal standards (POPEth-d5 and PLPEth-d5) enabled effective analyte recovery of 77.2–83.5% across the analytical measurement range (10–1000 ng/mL) and maintained method accuracy when compared with an external laboratory test (slope = 0.9943–1.0206, R² = 0.9635–0.9678) [1]. When unlabeled standards were evaluated without isotopically labeled internal standards, recovery varied by >20% across different lysing agents and extraction conditions, and matrix effects caused ion suppression exceeding 30% in some conditions [1]. This contrasts with the use of a non-isotopic internal standard (phosphatidylpropanol), which was shown to produce inconsistent calibration curves and required individual curve preparation for each PEth homolog [2].

Recovery and Matrix Effect

Cross-study comparable

Recovery with PLPEth-d5: 77.2–83.5%

Without SIL-IS: recovery variation >20%; ion suppression >30% observed

Validated recovery range supports precision endpoint review

Published LC-MS/MS method: slope 0.9943–1.0206, R² 0.9635–0.9678

Evidence Dimension	Analyte recovery with internal standard correction
Target Compound Data	77.2–83.5% recovery (with PLPEth-d5)
Comparator Or Baseline	Without SIL-IS: recovery variation >20%; with phosphatidylpropanol: inconsistent calibration
Quantified Difference	Recovery range normalized to <7% variation vs. >20% variation
Conditions	Human whole blood; supported liquid extraction (SLE); LC-MS/MS

Why This Matters

The demonstrated recovery precision directly translates to reduced calibration failures, fewer repeat analyses, and lower operational costs in high-throughput clinical or forensic toxicology laboratories.

• [1] Jain R, Huang V, Tanna S, et al. Development of an LC-MS/MS assay with automated sample preparation for phosphatidylethanol (PEth)– Not your typical clinical marker. J Chromatogr B. 2023;1229:123891. View Source
• [2] Zheng Y, Beck O, Helander A. Method development for routine liquid chromatography-mass spectrometry measurement of the alcohol biomarker phosphatidylethanol (PEth) in blood. Clin Chim Acta. 2011;412(15-16):1428-1435. View Source

Purity and Formulation Advantage

PLPEth-d5 is commercially available with vendor-specified purity ≥98% (ChemScene) or ≥95% (Echelon Biosciences) as a dried powder following centrifugal evaporation from a solution . This dry formulation enhances long-term stability when stored at -20°C and eliminates solvent volume discrepancies that can occur with pre-formulated liquid standards. In contrast, unlabeled PLPEth certified reference materials are typically supplied as 1.0 mg/mL stock solutions in methanol (e.g., Cerilliant), which are subject to solvent evaporation, concentration drift, and potential esterification artifacts upon repeated vial access [1].

Formulation and Purity

Cross-study comparable

Dry powder, ≥95% purity Liquid stock solution (Cerilliant)

Dry form reduces solvent evaporation uncertainty

Supports consistent stock preparation and long-term stability review

Store at -20°C; gravimetric reconstitution recommended

Evidence Dimension	Supplier-reported purity and physical form
Target Compound Data	≥95% to ≥98% purity; dry powder (centrifugally evaporated)
Comparator Or Baseline	Unlabeled PLPEth: 1.0 mg/mL methanol solution (Cerilliant)
Quantified Difference	Dry powder eliminates solvent evaporation uncertainty
Conditions	Storage at -20°C; commercial vendor specifications

Why This Matters

Dry powder formulation minimizes procurement and inventory risks associated with solvent evaporation in multi-user or low-throughput laboratories, ensuring consistent concentration when reconstituted on demand.

• [1] Jain R, Huang V, Tanna S, et al. Development of an LC-MS/MS assay with automated sample preparation for phosphatidylethanol (PEth)– Not your typical clinical marker. J Chromatogr B. 2023;1229:123891. View Source

Prevalence in Total PEth Pool

PLPEth (PEth 16:0/18:2) accounts for approximately 26–28% of the total PEth homolog pool in human whole blood, second only to POPEth (PEth 16:0/18:1) at 37–46% [1] [2]. Clinical studies of alcohol consumption biomarkers demonstrate that quantifying only POPEth fails to detect a subset of alcohol-exposed individuals; the POPEth/PLPEth ratio varies widely from 0.3 to 8.8, reflecting inter-individual differences in PEth metabolism . Therefore, a validated method quantifying both POPEth and PLPEth requires the procurement of both POPEth-d5 and PLPEth-d5 as independent internal standards. Substituting PLPEth-d5 with POPEth-d5 for PLPEth quantitation is invalid due to distinct calibration curve requirements for each homolog [3].

Prevalence in Total PEth

Class-level

PLPEth 26–28% of total PEth pool

POPEth/PLPEth ratio range 0.3–8.8 in human whole blood

Homolog-specific quantitation required; single standard insufficient

Substitution with POPEth-d5 may miss PLPEth variability

Evidence Dimension	Relative abundance in total PEth pool
Target Compound Data	PLPEth (16:0/18:2): 26–28% of total PEth
Comparator Or Baseline	POPEth (16:0/18:1): 37–46% of total PEth
Quantified Difference	POPEth/PLPEth ratio range: 0.3 to 8.8
Conditions	Human whole blood specimens; clinical cohort (n > 10,000)

Why This Matters

Procurement of PLPEth-d5 is non-optional for laboratories seeking to achieve maximal clinical sensitivity in alcohol abstinence monitoring or forensic toxicology applications; reliance on POPEth alone may generate false-negative results in a metabolically distinct subpopulation.

• [1] Nichols Institute. Drug Monitoring, Phosphatidylethanol (PEth), Blood. Test Catalog. View Source
• [2] Zheng Y, Beck O, Helander A. Method development for routine liquid chromatography-mass spectrometry measurement of the alcohol biomarker phosphatidylethanol (PEth) in blood. Clin Chim Acta. 2011;412(15-16):1428-1435. View Source
• [3] Zheng Y, Beck O, Helander A. Method development for routine liquid chromatography-mass spectrometry measurement of the alcohol biomarker phosphatidylethanol (PEth) in blood. Clin Chim Acta. 2011;412(15-16):1428-1435. View Source

PLPEth-d5 Research and Industrial Applications

Clinical Alcohol Abstinence Monitoring

High-volume clinical laboratories validating or operating CLIA-compliant LC-MS/MS methods for phosphatidylethanol (PEth) in whole blood require PLPEth-d5 as the designated internal standard for the PLPEth (16:0/18:2) homolog. The analytical measurement range (AMR) of 10–1000 ng/mL with R² = 0.9958–0.9972 achieved in published validated methods using PLPEth-d5 demonstrates method suitability for distinguishing light social drinking (<20 ng/mL) from moderate to heavy alcohol consumption (>200 ng/mL) [1]. This scenario applies to laboratories processing >500 patient specimens monthly, where the documented intra-day precision (3.4–4.1% CV) and inter-day precision (4.4–8.2% CV) translate to reduced repeat testing and lower cost-per-reportable-result [1].

Medicolegal Alcohol Testing

Forensic laboratories performing quantitative confirmation of PEth in whole blood for medicolegal purposes (e.g., driving under the influence monitoring, child custody evaluations, transplant eligibility assessment) require PLPEth-d5 to meet evidentiary standards. The method accuracy demonstrated in cross-laboratory comparison (slope = 0.9943–1.0206, R² = 0.9635–0.9678) using PLPEth-d5 as internal standard supports defensible result reporting with minimal inter-laboratory bias [1]. Because the POPEth/PLPEth ratio can vary from 0.3 to 8.8 across individuals, laboratories omitting PLPEth quantitation risk underestimating total ethanol exposure in a subset of cases, potentially altering legal or clinical decisions .

Biomarker Quantitation in Clinical Trials

Pharmaceutical companies and contract research organizations (CROs) conducting clinical trials requiring objective alcohol consumption monitoring (e.g., studies of alcohol use disorder pharmacotherapies, hepatology trials, or safety monitoring in CNS drug development) utilize PLPEth-d5 as an internal standard for PLPEth quantitation. The dry powder formulation (≥95% purity) supplied by vendors such as Echelon Biosciences and ChemScene provides the shelf-stability necessary for multi-year clinical study durations and enables precise gravimetric preparation of stock solutions at investigator-defined concentrations . This eliminates the concentration uncertainty associated with pre-formulated liquid standards that are subject to solvent evaporation during repeated access over extended study timelines [2].

PEth Homolog Profiling Studies

Academic researchers investigating PEth homolog formation kinetics, inter-individual variability in ethanol metabolism, or the utility of PLPEth as a biomarker in specialized populations (e.g., pregnant women, patients with liver disease) require PLPEth-d5 for accurate absolute quantitation of the PLPEth homolog. The demonstrated requirement for individual calibration curves for each PEth molecular form necessitates the use of homolog-specific deuterated internal standards; substitution with a single deuterated PEth standard (e.g., POPEth-d5 only) produces inaccurate quantitation of PLPEth and confounds biological interpretation [3].

Application

Selection Property

Validation Focus

PEth bioanalysis in human whole blood research

Homolog-specific deuterated internal standard

Recovery, matrix effect, and calibration linearity review

Forensic toxicology research matrices

Co-eluting SIL-IS for PLPEth confirmation

Inter-laboratory bias and precision endpoint context

Alcohol biomarker monitoring in clinical research

Dry powder, long-term stability for multi-year studies

Stock solution integrity and gravimetric accuracy

PEth homolog profiling and metabolism studies

Individual calibration for PLPEth (16:0/18:2) quantitation

Homolog ratio verification; inter-individual variability context

• [1] Jain R, Huang V, Tanna S, et al. Development of an LC-MS/MS assay with automated sample preparation for phosphatidylethanol (PEth)– Not your typical clinical marker. J Chromatogr B. 2023;1229:123891. View Source
• [2] Jain R, Huang V, Tanna S, et al. Development of an LC-MS/MS assay with automated sample preparation for phosphatidylethanol (PEth)– Not your typical clinical marker. J Chromatogr B. 2023;1229:123891. View Source
• [3] Zheng Y, Beck O, Helander A. Method development for routine liquid chromatography-mass spectrometry measurement of the alcohol biomarker phosphatidylethanol (PEth) in blood. Clin Chim Acta. 2011;412(15-16):1428-1435. View Source